molecular formula C14H12ClN5 B11216479 1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Cat. No.: B11216479
M. Wt: 285.73 g/mol
InChI Key: URGOTNFQHCCODH-UHFFFAOYSA-N
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Description

1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a chemical compound with the following properties:

    Chemical Name: 1-(3-chlorophenyl)prop-2-en-1-amine

    Molecular Formula: CHClN

    Molecular Weight: 167.6354 g/mol

    CAS Number: 1260831-38-6

Preparation Methods

The synthetic routes for this compound involve the following steps:

    Industrial Production Methods: Information on large-scale industrial production methods is limited.

Chemical Reactions Analysis

1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine may undergo various reactions, including:

  • Oxidation
  • Reduction
  • Substitution

Common reagents and conditions used in these reactions are not explicitly documented. Major products formed from these reactions would require further investigation.

Scientific Research Applications

  • Chemistry : As a building block for more complex molecules.
  • Biology : Investigating its interactions with biological systems.
  • Medicine : Exploring its pharmacological properties.
  • Industry : Possible use in materials science or catalysis.

Mechanism of Action

The precise mechanism by which 1-(3-chlorophenyl)-N-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine exerts its effects remains an area of active research. It likely involves interactions with specific molecular targets and signaling pathways.

Comparison with Similar Compounds

While detailed comparisons are scarce, further studies could highlight the uniqueness of this compound. Similar compounds may include related pyrazolo[3,4-d]pyrimidines or other heterocyclic structures.

Properties

Molecular Formula

C14H12ClN5

Molecular Weight

285.73 g/mol

IUPAC Name

1-(3-chlorophenyl)-N-prop-2-enylpyrazolo[3,4-d]pyrimidin-4-amine

InChI

InChI=1S/C14H12ClN5/c1-2-6-16-13-12-8-19-20(14(12)18-9-17-13)11-5-3-4-10(15)7-11/h2-5,7-9H,1,6H2,(H,16,17,18)

InChI Key

URGOTNFQHCCODH-UHFFFAOYSA-N

Canonical SMILES

C=CCNC1=C2C=NN(C2=NC=N1)C3=CC(=CC=C3)Cl

Origin of Product

United States

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